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Compound of Interest

Compound Name: 4-(Bromomethyl)furan-2(5H)-one

Cat. No.: B1269106

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a systematic overview of the International Union of Pure
and Applied Chemistry (IUPAC) nomenclature for substituted furan-2(5H)-ones. A clear
understanding of these naming conventions is paramount for unambiguous communication in
research, development, and regulatory contexts. This document will detail the fundamental
principles, including the numbering of the heterocyclic ring, the priority of functional groups, and
the correct designation of substituents and stereochemistry.

The Furan-2(5H)-one Core: Structure and
Numbering

The parent compound, furan-2(5H)-one, is a five-membered heterocyclic lactone. Its structure
consists of a furan ring containing a ketone group at the second position and a saturated
carbon at the fifth position. The IUPAC-preferred name clearly defines this structure.

The numbering of the furan-2(5H)-one ring is fundamental to correctly locating substituents.
According to IUPAC rules for heterocyclic compounds, the heteroatom (oxygen in this case) is
assigned position 1. The numbering then proceeds around the ring to give the carbonyl group
the lowest possible locant, which is position 2.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1269106?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Furan-2(5H)-one Structure and Numbering
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Caption: [IUPAC numbering of the furan-2(5H)-one ring.

The "(5H)" in the name indicates that position 5 bears a hydrogen atom in the parent structure,
signifying its saturation. This is crucial for distinguishing it from its aromatic counterpart, furan.

General Principles for Naming Substituted Furan-
2(5H)-ones

The systematic naming of a substituted furan-2(5H)-one follows a set of prioritized rules. The
lactone functionality is considered part of the parent heterocycle and is not named as a
substituent.
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 To cite this document: BenchChem. [A Comprehensive Guide to the IUPAC Nomenclature of
Substituted Furan-2(5H)-ones]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269106#iupac-nomenclature-for-substituted-furan-
2-5h-ones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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